Cas no 921040-13-3 (2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine)

• Product Name: 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine
• CAS No: 921040-13-3
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 745798
• PubChem ID: 15979484
• Update Time: 2025-11-01

2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine, 2-cyclopropyl-1-methyl-
• 2-cyclopropyl-1-methylbenzimidazol-5-amine
• 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine
• 2-Cyclopropyl-1-methyl-1H-benzo[d]imidazol-5-amine
• NE24740
• 2-Cyclopropyl-1-methyl-1H-benzimidazol-5-amine

• Inchi： 1S/C11H13N3/c1-14-10-5-4-8(12)6-9(10)13-11(14)7-2-3-7/h4-7H,2-3,12H2,1H3
• InChI Key： LNTJHRYKXIOPJI-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(=CC=2N=C1C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 424.5±18.0 °C at 760 mmHg
• Flash Point: 58.0±13.3 °C

2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine

2-Cyclopropyl-1-Methyl-1H-1,3-Benzodiazol-5-Amine

The compound 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine (CAS No. 921040-13-3) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and wide-ranging applications in pharmaceuticals, optoelectronics, and catalysis. The benzodiazole core of this molecule is a bicyclic structure consisting of a benzene ring fused with a diazole ring, which imparts high stability and conjugation to the system.

One of the key features of 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine is the presence of a cyclopropyl group at the 2-position of the benzodiazole ring. This substituent introduces steric hindrance and strain into the molecule, which can influence its reactivity and electronic properties. Additionally, the methyl group at the 1-position contributes to the molecule's hydrophobicity and can play a role in stabilizing certain conformations. The amine group at the 5-position is another critical functional group, as it can participate in hydrogen bonding and other non-covalent interactions, making it valuable in drug design and supramolecular chemistry.

Recent studies have highlighted the potential of benzodiazole derivatives as candidates for next-generation materials. For instance, researchers have explored the use of benzodiazole-containing polymers in organic light-emitting diodes (OLEDs) due to their excellent charge transport properties and high thermal stability. The incorporation of substituents like cyclopropyl and methyl groups into these structures has been shown to enhance their performance by tuning their electronic characteristics. Furthermore, the amine functionality in this compound has been leveraged in the development of metal-free catalysts for organic synthesis, where it facilitates efficient electron transfer processes.

In terms of synthesis, 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine can be prepared through a variety of methods, including condensation reactions involving o-aminoaryl compounds and carboxylic acids or their derivatives. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to such compounds. For example, the use of transition metal catalysts has allowed for the construction of complex bicyclic structures like benzodiazoles with high precision and yield.

The applications of this compound are not limited to materials science; it also holds promise in pharmaceutical research. The benzodiazole framework is known to exhibit anti-inflammatory, antitumor, and antimicrobial activities in various biological systems. The presence of substituents like cyclopropyl, methyl, and amine groups can further modulate its pharmacokinetic properties, making it an attractive candidate for drug development. Recent studies have focused on optimizing these substituents to enhance bioavailability and reduce toxicity.

From an environmental perspective, understanding the behavior of compounds like 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol-5-amine is crucial for assessing their impact on ecosystems. Research has shown that such compounds can undergo various degradation pathways under environmental conditions, including photodegradation and microbial metabolism. These studies are essential for ensuring that their use does not pose risks to human health or the environment.

In conclusion, 2-cyclopropyl-1-methyl-1H-1,3-benzodiazol